Cas no 851950-10-2 (ethyl 3-(4-chlorophenyl)-5-(2-cyclohexylacetamido)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate)

• Product Name: ethyl 3-(4-chlorophenyl)-5-(2-cyclohexylacetamido)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate
• CAS No: 851950-10-2
• MF: C₂₃H₂₄ClN₃O₄S
• MW: 473.972363471985
• CID: 5790352
• PubChem ID: 3408646
• Update Time: 2025-10-23

ethyl 3-(4-chlorophenyl)-5-(2-cyclohexylacetamido)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• AB00670434-01
• ethyl 3-(4-chlorophenyl)-5-(2-cyclohexylacetamido)-4-oxo-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate
• ethyl 3-(4-chlorophenyl)-5-(2-cyclohexylacetamido)-4-oxo-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate
• AKOS024590270
• 851950-10-2
• F0641-0402
• EU-0060076
• ethyl 3-(4-chlorophenyl)-5-[(2-cyclohexylacetyl)amino]-4-oxothieno[3,4-d]pyridazine-1-carboxylate
• Thieno[3,4-d]pyridazine-1-carboxylic acid, 3-(4-chlorophenyl)-5-[(2-cyclohexylacetyl)amino]-3,4-dihydro-4-oxo-, ethyl ester
• ethyl 3-(4-chlorophenyl)-5-(2-cyclohexylacetamido)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate

• Inchi： 1S/C23H24ClN3O4S/c1-2-31-23(30)20-17-13-32-21(25-18(28)12-14-6-4-3-5-7-14)19(17)22(29)27(26-20)16-10-8-15(24)9-11-16/h8-11,13-14H,2-7,12H2,1H3,(H,25,28)
• InChI Key： IYOWSVQRNIINCQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)N1C(C2C(C(C(=O)OCC)=N1)=CSC=2NC(CC1CCCCC1)=O)=O

Computed Properties

• Exact Mass: 473.1176051g/mol
• Monoisotopic Mass: 473.1176051g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 750
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.1
• Topological Polar Surface Area: 116Ų

Experimental Properties

• Density: 1.43±0.1 g/cm3(Predicted)
• pka: 13.10±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyridazines Thieno[3,4-d]pyridazines

Additional information on ethyl 3-(4-chlorophenyl)-5-(2-cyclohexylacetamido)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate

Comprehensive Overview of Ethyl 3-(4-chlorophenyl)-5-(2-cyclohexylacetamido)-4-oxo-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate (CAS No. 851950-10-2)

Ethyl 3-(4-chlorophenyl)-5-(2-cyclohexylacetamido)-4-oxo-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate (CAS No. 851950-10-2) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential biological activities. This compound belongs to the thienopyridazine class, which is known for its diverse applications in medicinal chemistry. The presence of a 4-chlorophenyl group and a cyclohexylacetamido moiety enhances its lipophilicity, making it a promising candidate for drug development targeting enzymes or receptors in hydrophobic environments.

Recent studies have highlighted the growing interest in thienopyridazine derivatives as potential inhibitors of kinases and other signaling proteins. Researchers are particularly intrigued by the ethyl carboxylate functional group in this compound, which can serve as a prodrug moiety, improving bioavailability. The compound's CAS No. 851950-10-2 is frequently searched in academic databases, reflecting its relevance in cutting-edge drug discovery projects. Its structural complexity also makes it a subject of interest in computational chemistry, where molecular docking studies are employed to predict its binding affinities.

In the context of sustainability and green chemistry, synthetic routes for ethyl 3-(4-chlorophenyl)-5-(2-cyclohexylacetamido)-4-oxo-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate are being optimized to reduce hazardous byproducts. This aligns with the broader industry trend toward environmentally friendly synthesis methods. Analytical techniques such as HPLC and NMR are critical for characterizing this compound, ensuring purity and consistency for research applications.

The compound's potential applications extend to agrochemicals, where its thieno[3,4-d]pyridazine core could contribute to novel pesticide formulations. Given the rising demand for crop protection solutions, this aspect is particularly relevant. Additionally, its 4-oxo-3H,4H structure may offer antioxidant properties, a topic of interest in nutraceutical research. These multifaceted applications make CAS No. 851950-10-2 a versatile subject for interdisciplinary studies.

From a commercial perspective, suppliers of ethyl 3-(4-chlorophenyl)-5-(2-cyclohexylacetamido)-4-oxo-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate often highlight its high purity (>98%) and compliance with Good Manufacturing Practices (GMP). This ensures its suitability for preclinical trials and industrial-scale production. The compound's stability under various storage conditions is another key selling point, addressing common concerns in logistics and supply chain management.

In summary, ethyl 3-(4-chlorophenyl)-5-(2-cyclohexylacetamido)-4-oxo-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate (CAS No. 851950-10-2) represents a compelling area of research with broad implications for pharmaceuticals, agrochemicals, and material science. Its unique chemical architecture and functional groups continue to inspire innovative applications, making it a compound worth watching in the evolving landscape of synthetic chemistry.